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Compound of Interest

Compound Name: 3-Propylcyclopentanone

Cat. No.: B2565938

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Propylcyclopentanone is not readily
available. The following guidance is based on the safety data of structurally similar compounds,
namely Cyclopentanone and 2-Propylcyclopentanone. It is imperative to conduct a thorough
risk assessment and consult your institution's Environmental Health and Safety (EHS)
department before handling this chemical. This guide is intended to provide essential safety
and logistical information for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Based on data from analogous compounds, 3-Propylcyclopentanone should be treated as a
hazardous substance with the following potential classifications:

Flammable Liquid: May be a flammable liquid and vapor.[1][2][3][4][5][6]

Skin Irritant: Causes skin irritation.[2][3][4][5][6][ 7]

Eye Irritant: Causes serious eye irritation.[2][3][4][5][6][7]

Respiratory Irritant: May cause respiratory irritation.[2][6]

Quantitative Data Summary

The following table summarizes key quantitative data for structurally similar compounds. This
information is critical for safe handling and storage.
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Property Value Compound Source
3-

Molecular Formula CsH140 [8]
Propylcyclopentanone

. 2-

Molecular Weight 126.20 g/mol [6]
Propylcyclopentanone

Boiling Point 130-131°C Cyclopentanone [2]

Flash Point 30 °C (closed cup) Cyclopentanone [2]

H226, H315, H319,
H335

Hazard Statements

2-
[6]
Propylcyclopentanone

Operational and Disposal Plans
Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Propylcyclopentanone:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields or a full-face
shield.

Protects against splashes and
vapors that can cause serious
eye irritation.[7][9][10]

Skin Protection

Gloves

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Prevents skin contact which

can cause irritation.[4][7][11]

Protective Clothing

A lab coat or chemical-
resistant apron. For larger
gquantities, chemical-resistant

coveralls are recommended.

Protects against skin contact
and contamination of personal
clothing.[9][11]

Respiratory Protection

Use in a well-ventilated area,
preferably under a chemical
fume hood. If ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge is

required.

Minimizes inhalation of vapors
which may cause respiratory
tract irritation.[2][9]

Handling and Storage Procedures

Handling:

e Preparation: Read and understand this safety guidance and any available institutional

protocols. Ensure all necessary PPE is clean, in good condition, and readily available.

» Ventilation: All handling of 3-Propylcyclopentanone should be conducted in a well-

ventilated laboratory, inside a certified chemical fume hood.[9][11]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2][3][4] Use non-sparking tools and take precautionary measures against static discharge.[3]

[4]
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» Dispensing: When transferring the chemical, use caution to avoid splashes and the
generation of aerosols.

» Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the work
area.[1]

Storage:
o Container: Keep the container tightly closed when not in use.[1][2]
e Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[9]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[7]

Spill Management Protocol

o Evacuation and Ventilation: In case of a spill, immediately evacuate non-essential personnel
from the area and ensure adequate ventilation. Remove all sources of ignition.[2]

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
(e.g., vermiculite, sand, or earth).

» Collection: Carefully collect the absorbed material and place it into a suitable, labeled
container for hazardous waste disposal.[11]

o Decontamination: Clean the spill area thoroughly with soap and water. All materials used for
spill clean-up must also be disposed of as hazardous waste.

Disposal Plan

The recommended method for the disposal of 3-Propylcyclopentanone and contaminated
materials is through your institution's hazardous waste management program.[12]

o Waste Collection: Collect waste in a clearly labeled, compatible, and tightly sealed container.
The label should include "Hazardous Waste" and the full chemical name, "3-
Propylcyclopentanone”.[12]
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o Storage: Store the waste container in a designated hazardous waste accumulation area,
away from incompatible materials.

e Pickup: Contact your institution's EHS department to arrange for pickup and disposal in
accordance with federal, state, and local regulations.

Experimental Workflow and Safety Logic

The following diagram illustrates the logical flow of operations for safely handling 3-
Propylcyclopentanone, from preparation to disposal.
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Workflow for Handling 3-Propylcyclopentanone
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Caption: Logical workflow for handling 3-Propylcyclopentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.co.uk [fishersci.co.uk]

. dept.harpercollege.edu [dept.harpercollege.edu]

. sigmaaldrich.com [sigmaaldrich.com]

. lobachemie.com [lobachemie.com]

. sds.metasci.ca [sds.metasci.ca]

. 2-Propylcyclopentanone | C8H140 | CID 518461 - PubChem [pubchem.ncbi.nim.nih.gov]

. carlroth.com [carlroth.com]

°
o8 ~ (o)) ()] EEN w N =

. 3-Propylcyclopentanone | C8H140 | CID 14251024 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 9. echemi.com [echemi.com]

e 10. carlroth.com [carlroth.com]

e 11. benchchem.com [benchchem.com]
e 12. benchchem.com [benchchem.com]
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Propylcyclopentanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2565938#personal-protective-equipment-for-
handling-3-propylcyclopentanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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